N-(4-fluorophenyl)-3-(pyridin-2-ylsulfamoyl)benzamide

• IUPAC Name: N-(4-fluorophenyl)-3-(pyridin-2-ylsulfamoyl)benzamide
• InChI: InChI=1S/C18H14FN3O3S/c19-14-7-9-15(10-8-14)21-18(23)13-4-3-5-16(12-13)26(24,25)22-17-6-1-2-11-20-17/h1-12H,(H,20,22)(H,21,23)
• InChI Key: OCUFSWGRWYEPQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NS(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H14FN3O3S
• Molecular Weight: 371.4 g/mol

Description

N-(4-fluorophenyl)-3-(pyridin-2-ylsulfamoyl)benzamide is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-fluorophenyl)-3-(pyridin-2-ylsulfamoyl)benzamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Benzamide Core: The benzamide core can be synthesized through the reaction of benzoic acid derivatives with amines under dehydrating conditions.

Introduction of the 4-Fluorophenyl Group: This step involves the electrophilic aromatic substitution of the benzamide core with a fluorinated aromatic compound.

Attachment of the Pyridin-2-ylsulfamoyl Group: The final step involves the sulfonation of the benzamide core with a pyridin-2-ylsulfonyl chloride under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to enhance reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

N-(4-fluorophenyl)-3-(pyridin-2-ylsulfamoyl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the reduction of the sulfonyl group.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorinated aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperoxybenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to substitute the fluorine atom.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced sulfonyl derivatives.

Substitution: Substituted aromatic compounds with various functional groups.

Scientific Research Applications

N-(4-fluorophenyl)-3-(pyridin-2-ylsulfamoyl)benzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of cancer and inflammatory diseases.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-3-(pyridin-2-ylsulfamoyl)benzamide involves its interaction with specific molecular targets. The compound may inhibit enzymes by binding to their active sites or modulate receptor activity by interacting with receptor binding sites. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-3-(pyridin-2-ylsulfamoyl)benzamide
• N-(4-bromophenyl)-3-(pyridin-2-ylsulfamoyl)benzamide
• N-(4-methylphenyl)-3-(pyridin-2-ylsulfamoyl)benzamide

Uniqueness

N-(4-fluorophenyl)-3-(pyridin-2-ylsulfamoyl)benzamide is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity and biological activity. The fluorine atom can enhance the compound’s stability, lipophilicity, and ability to form hydrogen bonds, making it a valuable molecule for various applications.